Cas no 1448076-89-8 (2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide)

• Product Name: 2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide
• CAS No: 1448076-89-8
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6329576
• PubChem ID: 71805043
• Update Time: 2025-10-20

2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide
• AKOS024557451
• 2-(2-METHOXYPHENYL)-N-[2-(1-METHYL-6-OXOPYRIDAZIN-3-YL)PHENYL]ACETAMIDE
• F6424-0714
• 1448076-89-8
• 2-(2-methoxyphenyl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide
• 2-(2-methoxyphenyl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• Inchi： 1S/C20H19N3O3/c1-23-20(25)12-11-17(22-23)15-8-4-5-9-16(15)21-19(24)13-14-7-3-6-10-18(14)26-2/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： YLIAJPAMVUXFRM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(NC1=CC=CC=C1C1C=CC(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71Ų

Additional information on 2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide

Compound CAS No. 1448076-89-8: 2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide

The compound with CAS No. 1448076-89-8, known as 2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methoxyphenyl group and a pyridazine ring system. The presence of these functional groups makes it a promising candidate for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The 1-methyl-6-oxo-1,6-dihydropyridazine moiety in this compound has been shown to exhibit interesting pharmacological properties, including antioxidant and anti-inflammatory activities. Researchers have also explored the potential of this compound as a lead molecule for developing new therapies targeting neurodegenerative diseases and cancer.

The synthesis of 2-(2-methoxyphenyl)-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent functionalization to introduce the methoxyphenyl group. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions. This property has led to its exploration in the field of coordination chemistry, where it can serve as a ligand for constructing metallo-supramolecular architectures. Recent research has demonstrated that these complexes exhibit enhanced catalytic activity in organic transformations, making them valuable tools in green chemistry.

In terms of applications, 2-(2-methoxyphenyl)-N-[3-(1-methylpyridazinone)]acetamide has shown promise in agricultural settings as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth pathways makes it a candidate for developing eco-friendly crop protection agents. Additionally, its photostability and thermal resistance make it suitable for use in high-performance materials such as polymers and coatings.

The structural versatility of this compound also extends to its use in peptide synthesis and combinatorial chemistry. The acetamide group serves as an excellent handle for further modifications, enabling the creation of complex molecular libraries for high-throughput screening. This capability has positioned the compound as a valuable building block in drug discovery programs.

From an environmental perspective, the synthesis and application of CAS No. 1448076-89-8 are being optimized to minimize ecological impact. Researchers are focusing on developing sustainable methods for its production, including the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global initiatives aimed at promoting green chemistry practices.

In conclusion, 2-(2-methoxyphenyl)-N-[3-(1-methylpyridazinone)]acetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, ensures that it will remain a focal point for future research and development.